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An In-depth Technical Guide to the Physical Properties of 2,2,3,3,4,4,4-Heptafluoro-1-butanol

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2,3,3,4,4,4-Heptafluoro-1-butanol (CAS No: 375-01-9), also known as 1,1-

Dihydroperfluorobutanol, is a fluorinated alcohol with the linear formula CF₃CF₂CF₂CH₂OH.[1]

Its unique properties, derived from its highly fluorinated structure, make it a compound of

significant interest in various advanced applications. These include its use as a specialty

solvent in chemical synthesis, particularly for fluorinated compounds, and as a component in

the production of high-performance fluorinated polymers used in the electronics and

automotive industries.[2] This guide provides a detailed overview of its core physical properties,

outlines general experimental methodologies for their determination, and presents logical

workflows for property characterization.

Core Physical Properties
The physical characteristics of 2,2,3,3,4,4,4-Heptafluoro-1-butanol have been determined

through various standardized analytical methods. The quantitative data are summarized in the

table below for ease of reference and comparison.
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Property Value Conditions Source(s)

Molecular Formula C₄H₃F₇O - [2][3]

Molecular Weight 200.05 g/mol - [1][4]

Appearance Colorless, clear liquid
Standard Temperature

& Pressure
[5][6]

Boiling Point
96 - 97 °C (369 - 370

K)
Atmospheric Pressure [1][7][8]

Density 1.6 g/mL at 25 °C [1][4]

Refractive Index (n_D) 1.3 at 20 °C [1][4]

Flash Point 25 °C (77 °F) Closed Cup [1]

Enthalpy of

Vaporization (ΔvapH)
43.6 kJ/mol at 286 K [8]

Solubility
Not miscible or difficult

to mix in water.
- [7][9]

Vapor Pressure
See Antoine Equation

Parameters Below
273 - 298 K [8]

Antoine Equation Parameters: The relationship between vapor pressure (P, in bar) and

temperature (T, in Kelvin) is described by the Antoine equation, log₁₀(P) = A − (B / (T + C)).

A: 0.81678

B: 220.148

C: -196.864 These coefficients were calculated by NIST from experimental data over a

temperature range of 273 K to 297.9 K.[8]

Experimental Protocols
The determination of the physical properties listed above requires precise and standardized

experimental protocols. While the specific literature (often cited as "lit." in catalogs) contains the
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detailed reports, this section outlines the general methodologies employed for such

characterizations.

3.1 Boiling Point Determination The boiling point is typically determined via distillation. The

sample is heated in a distillation apparatus at atmospheric pressure. The temperature at which

the liquid and vapor phases are in equilibrium, observed as a stable plateau on the

thermometer during distillation, is recorded as the boiling point.

3.2 Density Measurement Density is commonly measured using a pycnometer or a digital

density meter. The mass of a precisely known volume of the substance is measured at a

controlled temperature (e.g., 25 °C). The density is then calculated by dividing the mass of the

liquid by its volume.

3.3 Refractive Index Measurement A refractometer, such as an Abbé refractometer, is used to

measure the refractive index. A small sample of the liquid is placed on the prism, and the

instrument measures the extent to which light is bent (refracted) as it passes through the

substance at a specific temperature (e.g., 20 °C) and wavelength (typically the sodium D-line,

589 nm).

3.4 Flash Point Determination The flash point is determined using a closed-cup apparatus (e.g.,

Pensky-Martens or Tag Closed-Cup tester). The sample is heated at a controlled rate in a

closed container. An ignition source is periodically introduced into the vapor space above the

liquid. The flash point is the lowest temperature at which the vapors ignite to produce a brief

flash.[1]

3.5 Vapor Pressure and Enthalpy of Vaporization Vapor pressure data is often obtained using

static or dynamic methods. A static method involves measuring the pressure of the vapor in

equilibrium with the liquid at different temperatures in a closed system. The enthalpy of

vaporization can then be calculated from the vapor pressure data using the Clausius-Clapeyron

equation. The data from Meeks and Goldfarb (1967) cited by NIST would have been obtained

through such a method.[3][8]

Visualizations: Workflows and Relationships
To illustrate the processes and principles involved in characterizing 2,2,3,3,4,4,4-Heptafluoro-
1-butanol, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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